Cas no 1339091-15-4 (1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine
• CAS No: 1339091-15-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 4589324
• PubChem ID: 64450880
• Update Time: 2025-06-29

1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2-phenylethyl)-1H-pyrazol-5-yl]methanamine
• 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine

• Inchi： 1S/C12H15N3/c13-10-12-6-8-14-15(12)9-7-11-4-2-1-3-5-11/h1-6,8H,7,9-10,13H2
• InChI Key： DWUJGNZVNJLBKP-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C(CN)=CC=N1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 368.4±30.0 °C at 760 mmHg
• Flash Point: 176.6±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine

Introduction to 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine (CAS No. 1339091-15-4)

1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1339091-15-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrazole core substituted with a 2-phenylethyl group and a methylamino moiety, has garnered attention due to its structural features and potential biological activities. The pyrazole scaffold is well-documented for its versatility in drug design, often serving as a key pharmacophore in various therapeutic agents. The incorporation of the 2-phenylethyl group introduces additional lipophilicity and steric bulk, which can influence both the pharmacokinetic and pharmacodynamic properties of the compound.

The structural composition of 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine positions it as a candidate for further exploration in the development of novel bioactive molecules. The pyrazole ring is known for its ability to engage in hydrogen bonding interactions, making it a valuable component in designing molecules that require specific binding affinities to biological targets. Additionally, the presence of the methylamino group suggests potential for modulation of receptor activity, which is a common strategy in medicinal chemistry to enhance drug efficacy and selectivity.

In recent years, there has been growing interest in heterocyclic compounds as therapeutic agents due to their diverse biological activities and favorable pharmacological profiles. Pyrazole derivatives, in particular, have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine represents an intriguing example of how structural modifications can lead to novel pharmacological entities with potential therapeutic value.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The pyrazole core can engage in π-stacking interactions with aromatic residues in proteins, while the 2-phenylethyl group can contribute to hydrophobic interactions. Furthermore, the methylamino group may participate in hydrogen bonding or ionic interactions, depending on the local environment within the binding site. These multiple interaction modes could enhance binding affinity and selectivity, making this compound a promising candidate for further development.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, such as molecular docking and quantum mechanical calculations, have been instrumental in identifying promising molecules like 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine. These methods allow researchers to predict how a compound might interact with biological targets before conducting expensive wet-lab experiments. The ability to computationally model interactions has significantly accelerated the drug discovery process and has led to the identification of several novel bioactive compounds.

The synthesis of 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to streamline these processes, making it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing complex heterocyclic frameworks efficiently.

In addition to its potential therapeutic applications, 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine may also serve as a valuable tool for mechanistic studies. Understanding how this compound interacts with biological targets can provide insights into the structure-function relationships within biological systems. Such knowledge is crucial for designing more effective drugs and for developing better strategies for drug development. Furthermore, studying compounds like this can help identify new chemical scaffolds that can be further modified to improve their pharmacological properties.

The field of medicinal chemistry is constantly evolving, with new discoveries being made at a rapid pace. The development of novel bioactive molecules requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine exemplifies how collaboration across these disciplines can lead to significant advancements in drug discovery. By leveraging the latest research findings and employing innovative synthetic strategies, researchers can identify promising candidates like this one that have the potential to improve human health.

Future studies on 1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine should focus on both its biochemical properties and its potential therapeutic applications. Detailed biochemical characterization will provide insights into how this compound interacts with biological targets at the molecular level. Additionally, preclinical studies will be essential to evaluate its safety and efficacy in vivo. These studies will be critical for determining whether this compound has the potential to progress into clinical development.

In conclusion,1-(2-phenylethyl)-1H-pyrazol-5-ylmethanamine (CAS No. 1339091-15) is a structurally interesting compound with potential biological activities that warrant further investigation. Its unique combination of structural features makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues in this area, 1339091154 may play an important role in advancing our understanding of heterocyclic chemistry and its applications in medicine.